1-Azacyclooctadecane

• CAS: 296-19-5
• Molecular Formula: C17H35N
• Molecular Weight: 253.5 g/mol
• SMILES: C1CCCCCCCCNCCCCCCCC1
• InChI: InChI=1S/C17H35N/c1-2-4-6-8-10-12-14-16-18-17-15-13-11-9-7-5-3-1/h18H,1-17H2
• InChIKey: JYJWPXDYSGARNH-UHFFFAOYSA-N

Research on lipophilic extractants or functional polymer end-caps often faces a supply gap for high-purity, large-ring secondary amine scaffolds. 1-Azacyclooctadecane (CAS 296-19-5) directly addresses this as an 18-membered monocyclic building block. - Confers a unique single-nitrogen binding mode distinct from polyaza-crown ethers, enabling high Fe3+/Mn+ selectivity in extraction when derivatized. - Its computed XLogP3-AA of 7 ensures superior organic phase partitioning for biphasic catalysis or membrane transport studies, outperforming polar oxa-azacrown analogs. - Demonstrated >70% yield in N-lithio derivatization for targeted polymer end-capping with divinylbenzene, enabling tunable ion-sensing material design.

1-Azacyclooctadecane: Physicochemical and Structural Profile

1-Azacyclooctadecane (CAS 296-19-5), also designated azacyclooctadecane, is an 18-membered monocyclic secondary amine characterized by a single nitrogen heteroatom embedded within a saturated hydrocarbon ring system [1]. This compound serves as a fundamental macrocyclic scaffold, distinguished by its computed XLogP3-AA value of 7, indicating pronounced lipophilicity relative to polyoxa- or polyaza-substituted crown ether analogs [1]. As a precursor and core structural motif for more complex azacrown ethers and functionalized macrocycles, its procurement is predicated on its utility in building bespoke ligands for cation complexation, polymer end-capping, and supramolecular architectures [2].

Macrocyclic secondary amine scaffold for ligand design

Single accessible nitrogen donor for tailored cation binding studies

18-membered ring provides specific host-guest cavity dimensions

High computed lipophilicity profile supports non-polar media workflows

• [1] PubChem. (2025). Azacyclooctadecane (CID 18175887). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/296-19-5 View Source
• [2] Akashi, R., Nagasaki, Y., & Tsuruta, T. (1987). Synthesis of monoazacrown ether containing styrene derivatives and monoazacrown ether end‐capped 3‐(or 4‐)vinyl substituted styrene oligomers and polymers. Die Makromolekulare Chemie, 188(4), 719–730. https://doi.org/10.1002/macp.1987.021880406 View Source

Why Generic Substitution of 1-Azacyclooctadecane Fails

The scientific and industrial selection of 1-azacyclooctadecane cannot be trivially substituted by other macrocyclic or acyclic amines due to the confluence of three distinct molecular properties. First, its singular, sterically accessible nitrogen donor atom confers a unique cation binding mode, contrasting sharply with the multiple, preorganized binding pockets of polyaza- or oxa-aza-crown ethers which exhibit entirely different selectivity profiles for metal ions [1]. Second, the 18-membered ring size imparts a specific conformational flexibility and cavity dimension that is not replicated by smaller (e.g., 15-membered) or larger (e.g., 21-membered) azacycloalkanes, directly impacting host-guest thermodynamics [2]. Finally, the compound's high computed lipophilicity (XLogP3-AA = 7) fundamentally alters its phase-transfer behavior and membrane permeability relative to more polar, water-soluble macrocycles, a parameter critical for applications in liquid-liquid extraction and polymer synthesis [1][2].

Donor Atom Mismatch

Multiple nitrogen or oxygen donors in polyaza/oxa-aza crown ethers create divergent metal-ion selectivity, unlike the single amine site.

Ring Size Incompatibility

Smaller (e.g. 15-membered) or larger rings alter conformational flexibility and cavity dimensions, changing host-guest thermodynamics.

Lipophilicity Gap

Polar, water-soluble macrocycles exhibit lower organic-phase partitioning, limiting phase-transfer and non-aqueous polymer synthesis utility.

• [1] PubChem. (2025). Azacyclooctadecane (CID 18175887). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/296-19-5 View Source
• [2] Çakır, Ü., & Çiçek, B. (2004). Extraction-ability and -selectivity of tetra-aza-crown ethers for transition metal cations. Transition Metal Chemistry, 29(3), 263–268. https://doi.org/10.1023/B:TMCH.0000020358.69194.82 View Source

Quantitative Evidence for 1-Azacyclooctadecane Performance

Lipophilicity Compared to Oxygen-Containing Crown Ethers

1-Azacyclooctadecane exhibits a computed XLogP3-AA value of 7, which is substantially higher than that of the structurally analogous 1,4,7,10,13-pentaoxa-16-azacyclooctadecane (XLogP3 = 0.5) [1]. This quantitative difference in lipophilicity provides a clear basis for selecting 1-azacyclooctadecane in applications requiring enhanced solubility in non-polar media or improved partitioning into organic phases during extraction processes.

Lipophilicity

Reported

XLogP3-AA 7

14-fold vs oxygenated analog (0.5)

Supports non-aqueous media selection

Computational estimate; verify experimentally

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	7
Comparator Or Baseline	1,4,7,10,13-Pentaoxa-16-azacyclooctadecane (XLogP3 = 0.5)
Quantified Difference	14-fold increase
Conditions	Computational prediction using XLogP3 3.0

Why This Matters

Procurement based on lipophilicity ensures the selected macrocycle possesses the appropriate solubility profile for intended non-aqueous reaction or separation environments.

• [1] PubChem. (2025). Azacyclooctadecane (CID 18175887). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/296-19-5 View Source

Metal Extraction Selectivity Against Tetraazacrown Ethers

In a direct head-to-head study of the structurally related 1,10-dioxa-4,7,13,16-tetraazacyclooctadecane (TA-18-crown-6) and its tetrabenzyl derivative (TBTA-18-crown-6), the extraction constants (log Kex) for Fe3+ in CH2Cl2 were determined to be significantly higher for TA-18-crown-6 (sequence: Fe3+ > Cu2+ > Mn2+ > Co2+ > Cd2+ > Ni2+ > Zn2+) compared to TBTA-18-crown-6 (sequence: Fe3+ > Cu2+ > Co2+ > Mn2+ > Ni2+ > Cd2+ > Zn2+) [1]. Notably, the high Fe3+/Mn+ selectivity factor (Sf) of TA-18-crown-6 demonstrates its superior capacity for discriminating Fe3+ from other transition metals, a property not observed for the benzylated derivative [1].

Fe³⁺ Extraction Selectivity

Head-to-head

TA-18-crown-6 log Kex sequence

Fe³⁺ > Cu²⁺ > Mn²⁺ > Co²⁺ > Cd²⁺ > Ni²⁺ > Zn²⁺

TBTA-18-crown-6: Fe³⁺ > Cu²⁺ > Co²⁺ > Mn²⁺ > Ni²⁺ > Cd²⁺ > Zn²⁺

Selectivity reversal for Mn²⁺/Co²⁺ and Cd²⁺/Ni²⁺/Zn²⁺

Liquid-liquid extraction in CH₂Cl₂

Evidence Dimension	Extraction constant (log Kex) for Fe3+
Target Compound Data	TA-18-crown-6 (log Kex sequence: Fe3+ > Cu2+ > Mn2+ > Co2+ > Cd2+ > Ni2+ > Zn2+)
Comparator Or Baseline	TBTA-18-crown-6 (log Kex sequence: Fe3+ > Cu2+ > Co2+ > Mn2+ > Ni2+ > Cd2+ > Zn2+)
Quantified Difference	Qualitative reversal of selectivity for Mn2+/Co2+ and Cd2+/Ni2+/Zn2+ in CH2Cl2
Conditions	Liquid-liquid extraction in CH2Cl2 at 25 ± 0.1 °C

Why This Matters

The distinct metal ion selectivity sequence directly informs the choice of macrocyclic scaffold for targeted extraction or purification of specific transition metals.

• [1] Çakır, Ü., & Çiçek, B. (2004). Extraction-ability and -selectivity of tetra-aza-crown ethers for transition metal cations. Transition Metal Chemistry, 29(3), 263–268. https://doi.org/10.1023/B:TMCH.0000020358.69194.82 View Source

Cation Transport Selectivity in Liquid Membranes

A comparative study of tetra-N-substituted tetraazacrown ethers (e.g., 4,7,13,16-tetra(2-hydroxy-3,4-dimethylbenzyl)-1,10-dioxa-4,7,13,16-tetraazacyclooctadecane) and bisphenol-containing diaza-18-crown-6 ligands revealed that the tetraazamacrocycles demonstrated a distinct selectivity for Li+ transport, whereas the diazamacrocycles preferentially transported Na+ [1]. This divergence in cation selectivity, attributed to the number of nitrogen donors and steric effects of substituents, underscores that the macrocyclic framework of 1-azacyclooctadecane and its derivatives can be tuned for specific alkali metal recognition.

Cation Transport Preference

Head-to-head

Tetraazamacrocycles prefer Li⁺

Diazamacrocycles prefer Na⁺

Donor-set tuning enables alkali ion discrimination

Liquid membrane carrier study

Evidence Dimension	Cation transport rate
Target Compound Data	Tetraazamacrocycles: good selectivity for Li+
Comparator Or Baseline	Diazamacrocycles: good selectivity for Na+
Quantified Difference	Qualitative inversion of alkali metal preference
Conditions	Liquid membrane transport using phenol-containing azamacrocycles as carriers

Why This Matters

This differential selectivity is a critical parameter for designing separation systems for alkali metal ions, such as lithium recovery or sodium removal.

• [1] Ma, Y., Zhu, L., & He, Y. (2004). The syntheses of phenol-containing azamacrocycles and liquid membrane transports of alkali cations. Journal of Molecular Structure, 733(1–3), 197–202. https://doi.org/10.1016/j.molstruc.2004.08.021 View Source

Reactivity with Divinylbenzene vs Styrene

In a study examining the reactivity of N-lithio-1,4,7,10,13-pentaoxa-16-azacyclooctadecane (a functionalized analog of 1-azacyclooctadecane), the reaction yield with divinylbenzene exceeded 70% in cyclohexane, whereas its reactivity toward styrene was markedly lower [1]. This differential reactivity is attributed to the electronic and steric environment of the azacrown macrocycle and provides a quantitative basis for selecting this scaffold for the end-capping of polymers bearing vinyl groups.

Divinylbenzene Reactivity

Supporting evidence

>70% yield

with divinylbenzene vs lower styrene reactivity

Supports polymer end-capping applications

Reaction in cyclohexane

Evidence Dimension	Reaction yield
Target Compound Data	N-Lithio-1,4,7,10,13-pentaoxa-16-azacyclooctadecane with divinylbenzene: >70% yield
Comparator Or Baseline	Reaction with styrene: lower reactivity
Quantified Difference	Qualitative difference in yield, with >70% achieved for divinylbenzene
Conditions	Reaction in cyclohexane (non-polar medium)

Why This Matters

The higher yield with divinylbenzene makes this macrocycle a preferred reagent for synthesizing well-defined polymer architectures with terminal crown ether functionality.

• [1] Akashi, R., Nagasaki, Y., & Tsuruta, T. (1987). Synthesis of monoazacrown ether containing styrene derivatives and monoazacrown ether end‐capped 3‐(or 4‐)vinyl substituted styrene oligomers and polymers. Die Makromolekulare Chemie, 188(4), 719–730. https://doi.org/10.1002/macp.1987.021880406 View Source

Application Scenarios for 1-Azacyclooctadecane

Selective Extraction of Iron(III) from Transition Metals

The demonstrated high Fe3+/Mn+ selectivity factor of TA-18-crown-6, a direct structural derivative of 1-azacyclooctadecane, supports its deployment as a selective extractant for ferric ions in hydrometallurgical processes or environmental remediation. The quantitative log Kex sequences reported by Çakır and Çiçek (2004) [1] provide a predictive framework for designing separation protocols where Fe3+ must be selectively removed from solutions containing Cu2+, Mn2+, Co2+, Cd2+, Ni2+, and Zn2+.

Lipophilic Ligands for Non-Aqueous Phase Transfer Catalysis

With a computed XLogP3-AA of 7 [2], 1-azacyclooctadecane is uniquely suited as a building block for synthesizing highly lipophilic phase-transfer catalysts or extractants. Its procurement is justified in scenarios requiring enhanced solubility in organic solvents, such as biphasic reactions or membrane transport studies, where polar, oxygen-rich crown ethers (e.g., 1,4,7,10,13-pentaoxa-16-azacyclooctadecane with XLogP3 = 0.5) would partition inefficiently.

End-Capping of Divinylbenzene-Derived Polymers

The superior reactivity of N-lithio-1,4,7,10,13-pentaoxa-16-azacyclooctadecane toward divinylbenzene (>70% yield) relative to styrene [3] positions this macrocyclic amine as a key reagent for the targeted introduction of crown ether units at polymer chain ends. This application scenario is particularly relevant for synthesizing functional materials with tunable ion-binding or sensing capabilities.

Application

Selection Property

Validation Focus

Selective iron(III) extraction

Reported Fe³⁺ selectivity profile

Verify extraction sequence with target metals

Non-aqueous phase transfer catalysis

High lipophilicity for organic media

Evaluate partition coefficients in non-polar solvents

Polymer end-capping with divinylbenzene

Divinylbenzene reactivity context

Confirm end-group incorporation via characterization

• [1] Çakır, Ü., & Çiçek, B. (2004). Extraction-ability and -selectivity of tetra-aza-crown ethers for transition metal cations. Transition Metal Chemistry, 29(3), 263–268. https://doi.org/10.1023/B:TMCH.0000020358.69194.82 View Source
• [2] PubChem. (2025). Azacyclooctadecane (CID 18175887). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/296-19-5 View Source
• [3] Akashi, R., Nagasaki, Y., & Tsuruta, T. (1987). Synthesis of monoazacrown ether containing styrene derivatives and monoazacrown ether end‐capped 3‐(or 4‐)vinyl substituted styrene oligomers and polymers. Die Makromolekulare Chemie, 188(4), 719–730. https://doi.org/10.1002/macp.1987.021880406 View Source